4-Nitrophenylacetonitrile
4-Nitrophenylacetonitrile
Brand Name:
Vulcanchem
CAS No.:
555-21-5
VCID:
VC0121139
InChI:
InChI=1S/C8H6N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5H2
SMILES:
C1=CC(=CC=C1CC#N)[N+](=O)[O-]
Molecular Formula:
C8H6N2O2
Molecular Weight:
162.15 g/mol
4-Nitrophenylacetonitrile
CAS No.: 555-21-5
Reference Standards
VCID: VC0121139
Molecular Formula: C8H6N2O2
Molecular Weight: 162.15 g/mol
CAS No. | 555-21-5 |
---|---|
Product Name | 4-Nitrophenylacetonitrile |
Molecular Formula | C8H6N2O2 |
Molecular Weight | 162.15 g/mol |
IUPAC Name | 2-(4-nitrophenyl)acetonitrile |
Standard InChI | InChI=1S/C8H6N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5H2 |
Standard InChIKey | PXNJGLAVKOXITN-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1CC#N)[N+](=O)[O-] |
Canonical SMILES | C1=CC(=CC=C1CC#N)[N+](=O)[O-] |
Melting Point | 117.0 °C |
Synonyms | (p-Nitrophenyl)-acetonitrile; (p-Nitrophenyl)acetonitrile; 1-(4-Nitrophenyl)acetonitrile; 4-Nitrobenzeneacetonitrile; 4-Nitrobenzyl Cyanide; 4-Nitrobenzyl Nitrile; 4-Nitrophenylacetonitrile; NSC 5396; p-Nitro-α-tolunitrile; p-Nitrobenzeneacetonitrile |
PubChem Compound | 68386 |
Last Modified | Nov 11 2021 |
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